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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylbenzyl chloride, also known as α-chloro-o-xylene, is a significant organic compound

with the chemical formula C₈H₉Cl.[1][2] It serves as a versatile intermediate in various chemical

syntheses, particularly in the pharmaceutical and agrochemical industries.[3] This technical

guide provides an in-depth overview of the core physicochemical properties of 2-methylbenzyl
chloride, complete with experimental protocols and visual diagrams to facilitate a

comprehensive understanding for researchers, scientists, and drug development professionals.

Physicochemical Properties
The fundamental physical and chemical characteristics of 2-Methylbenzyl chloride are

summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties of 2-
Methylbenzyl Chloride
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Property Value Reference(s)

Molecular Formula C₈H₉Cl [1][2]

Molecular Weight 140.61 g/mol [4]

Appearance Colorless to pale-yellow liquid [1][5]

Odor Pungent [1][5]

Density 1.063 g/mL at 25 °C [6][7]

Boiling Point 197-199 °C [6][7]

Melting Point -2 °C [1][8]

Refractive Index (n20/D) 1.541 [6][7]

Flash Point 73 °C (163.4 °F) - closed cup [6]

Vapor Pressure Not available

Table 2: Solubility of 2-Methylbenzyl Chloride
Solvent Solubility Reference(s)

Water Insoluble [1][9]

Ether Soluble [1][10]

Acetone Soluble in all proportions [5]

Other Organic Solvents Good solubility [3]

Table 3: Spectral Data of 2-Methylbenzyl Chloride
Spectrum Type Key Features Reference(s)

¹H NMR Available [6]

¹³C NMR Available [9]

Infrared (IR) Available [10]

Mass Spectrometry (MS) Available
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Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties and the

synthesis of 2-Methylbenzyl chloride are provided below.

Synthesis of 2-Methylbenzyl Chloride
A common laboratory-scale synthesis of 2-methylbenzyl chloride involves the chlorination of

o-xylene.[1]

Materials:

o-xylene

Gaseous chlorine

Concentrated sulfuric acid (for drying chlorine)

Sodium hydrogen carbonate

Three-necked flask

Mercury immersion lamp (or 500-watt photolamp)

Gas inlet tube

Reflux condenser

Heating bath

Vigreux column for vacuum fractionation

Procedure:

Set up a three-necked flask equipped with a mercury immersion lamp, a gas inlet tube, and a

highly efficient reflux condenser. If a mercury lamp is unavailable, external irradiation with a

500-watt photolamp or direct sunlight can be used, though this may result in lower yields and

longer reaction times.
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Dry the gaseous chlorine by passing it through a wash-bottle containing concentrated

sulfuric acid. Include empty safety wash-bottles on either side of the drying bottle.

Heat the o-xylene to its boiling point using a heating bath.

Introduce a vigorous stream of dried gaseous chlorine into the boiling o-xylene. Ensure that

no chlorine gas passes through the condenser, which would be indicated by its color.

Continue the chlorination process until the calculated increase in weight is achieved or until

the temperature of the boiling liquid reaches an empirically determined point (e.g., 175 °C).

After the reaction is complete, add a small amount of sodium hydrogen carbonate to the

reaction mixture.

Fractionally distill the product under vacuum using a 20-cm Vigreux column.

For a highly pure product, a second fractionation of the main fraction is recommended,

collecting the product within a narrow boiling range.[1]

Determination of Melting Point
The melting point of 2-Methylbenzyl chloride, which is a liquid at room temperature, is

determined by cooling the substance until it solidifies.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes

Thermometer

Cooling bath (e.g., ice-salt mixture)

Procedure:

Introduce a small amount of liquid 2-Methylbenzyl chloride into a capillary tube.

Freeze the sample by immersing the capillary tube in a cooling bath.
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Place the capillary tube containing the solidified sample into the heating block of the melting

point apparatus.

Heat the sample slowly, at a rate of approximately 1-2 °C per minute, to ensure accurate

measurement.

Record the temperature at which the first droplet of liquid appears and the temperature at

which the entire solid has melted. This range represents the melting point.[11][12]

Determination of Boiling Point
The boiling point can be determined using a distillation or reflux method.[13]

Apparatus:

Distillation or reflux apparatus (round-bottom flask, condenser, thermometer, heating mantle)

Boiling chips

Procedure (Distillation Method):

Place approximately 5 mL of 2-Methylbenzyl chloride and a few boiling chips into a round-

bottom flask.

Set up a simple distillation apparatus with a thermometer positioned so that the top of the

bulb is level with the bottom of the side arm of the distillation head.

Heat the flask gently.

Record the temperature at which a steady stream of distillate is collected. This temperature

is the boiling point.[13]

Determination of Density
The density of liquid 2-Methylbenzyl chloride can be determined by measuring the mass of a

known volume.

Apparatus:
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Analytical balance

Volumetric pipette (e.g., 10 mL)

Beaker

Procedure:

Measure the mass of a clean, dry beaker.

Using a volumetric pipette, accurately transfer a known volume (e.g., 10.00 mL) of 2-
Methylbenzyl chloride into the beaker.

Measure the mass of the beaker containing the liquid.

The density is calculated by dividing the mass of the liquid (mass of beaker with liquid minus

the mass of the empty beaker) by its volume.[14]

Determination of Refractive Index
The refractive index is a measure of how light bends as it passes through the substance and is

a useful indicator of purity.

Apparatus:

Abbe refractometer

Constant temperature water bath

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.

Calibrate the instrument using a standard of known refractive index (e.g., distilled water).

Place a few drops of 2-Methylbenzyl chloride onto the lower prism.

Close the prisms and allow the sample to reach a constant temperature, typically 20 °C, by

circulating water from a constant temperature bath.
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Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the center of the crosshairs.

Read the refractive index from the instrument's scale.[15][16]

Reactivity and Stability
2-Methylbenzyl chloride is a stable, combustible liquid.[1] It is incompatible with strong

oxidizing agents, bases, alcohols, and amines.[1][5] The compound is known to corrode steel.

[1] Due to its structure, 2-methylbenzyl chloride can undergo nucleophilic substitution

reactions through both SN1 and SN2 mechanisms, with the pathway being influenced by the

reaction conditions such as the solvent and the nature of the nucleophile.[17][18] The benzylic

carbocation intermediate formed in an SN1 reaction is stabilized by resonance with the

aromatic ring.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 2-Methylbenzyl
chloride from o-xylene.

Reaction Setup

Chlorination Work-up & Purification

o-Xylene

Three-necked Flask
(with lamp, gas inlet, condenser)

Gaseous Chlorine

Heat to BoilingCharge flask Introduce Chlorine Monitor Reaction Progress
(weight/temperature) Add NaHCO₃

Reaction complete Vacuum Fractionation Second Fractionation
(for high purity) Pure 2-Methylbenzyl Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methylbenzyl chloride.

Nucleophilic Substitution Reactivity
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The diagram below depicts the possible nucleophilic substitution pathways for 2-Methylbenzyl
chloride.

Caption: Nucleophilic substitution pathways of 2-Methylbenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-methylbenzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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